N-(2,3-dichlorophenyl)-3-(dimethylamino)benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-(dimethylamino)benzamide
• InChI: InChI=1S/C15H14Cl2N2O/c1-19(2)11-6-3-5-10(9-11)15(20)18-13-8-4-7-12(16)14(13)17/h3-9H,1-2H3,(H,18,20)
• InChI Key: GOLNEBOLKUJFPT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O
• Molecular Weight: 309.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(2,3-dichlorophenyl)-3-(dimethylamino)benzamide often involves the formation of hydrogen-bonded dimers facilitated by interactions between amide and carbonyl moieties, as well as π–π interactions and weak hydrogen bonding, which play crucial roles in the supramolecular aggregation of these compounds (Kranjc et al., 2012). Efficient procedures for synthesizing similar structures include reactions with primary or secondary alkylamines to yield high to quantitative yields, highlighting the versatility and reactivity of these molecular frameworks (Guirado et al., 2002).

Molecular Structure Analysis

Structural analysis of similar compounds reveals that molecules like N-(3,4-Dimethylphenyl)benzamide pack into column-like structures through N—H⋯O hydrogen bonds, demonstrating the significant role of hydrogen bonding in determining the molecular architecture (Gowda et al., 2007). This is further supported by crystal structure analyses which often show that the central amide groups are significantly tilted with respect to the benzoyl and aniline rings, influenced by intermolecular N—H⋯O hydrogen bonds (Gowda et al., 2008).

Chemical Reactions and Properties

Chemical reactions involving N-(2,3-dichlorophenyl)-3-(dimethylamino)benzamide derivatives are often characterized by their ability to form hydrogen-bonded dimers and the influence of π–π interactions and weak hydrogen bonding on their supramolecular structures. These interactions are crucial for the stability and reactivity of these compounds, as seen in the synthesis of similar molecules (Kranjc et al., 2012).

Physical Properties Analysis

The physical properties, such as crystal packing and the orientation of functional groups within the molecule, are significantly influenced by hydrogen bonding and π–π interactions. These interactions not only determine the solid-state architecture but also affect the melting points, solubility, and crystallinity of the compounds (Gowda et al., 2007).